Cas no 100831-31-0 (2H-1,4-Benzothiazin-3(4H)-one, 5,7-dichloro-)
100831-31-0 structure
Product Name:2H-1,4-Benzothiazin-3(4H)-one, 5,7-dichloro-
CAS No:100831-31-0
MF:C8H5Cl2NOS
MW:234.102398633957
CID:1127267
PubChem ID:13782477
Update Time:2025-04-20
2H-1,4-Benzothiazin-3(4H)-one, 5,7-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzothiazin-3(4H)-one, 5,7-dichloro-
- 5,7-dichloro-3,4-dihydro-2H-1,4-benzothiazin-3-one
- AKOS023566945
- 100831-31-0
- H11202
- 5,7-dichloro-4H-1,4-benzothiazin-3-one
- 5,7-Dichloro-2H-1,4-benzothiazine-3(4H)-one
- 5,7-dichloro-2H-benzo[b][1,4]thiazin-3(4H)-one
-
- Inchi: 1S/C8H5Cl2NOS/c9-4-1-5(10)8-6(2-4)13-3-7(12)11-8/h1-2H,3H2,(H,11,12)
- InChI Key: QQCHUALXZIRGNY-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC2=C1NC(CS2)=O)Cl
Computed Properties
- Exact Mass: 232.94689g/mol
- Monoisotopic Mass: 232.94689g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 234.1g/mol
- XLogP3: 2.7
- Topological Polar Surface Area: 54.4Ų
2H-1,4-Benzothiazin-3(4H)-one, 5,7-dichloro- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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